Cas no 1380431-01-5 (4-Pyridazinepropanoic acid methyl ester)

• Product Name: 4-Pyridazinepropanoic acid methyl ester
• CAS No: 1380431-01-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1105530
• PubChem ID: 67776469
• Update Time: 2025-04-20

4-Pyridazinepropanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinepropanoic acid methyl ester
• 1380431-01-5
• SCHEMBL9109131
• DA-38976
• methyl 3-pyridazin-4-ylpropanoate

• Inchi： 1S/C8H10N2O2/c1-12-8(11)3-2-7-4-5-9-10-6-7/h4-6H,2-3H2,1H3
• InChI Key： DICCZUDBOFCJJW-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1=CN=NC=C1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.1Ų